2-((Benzo[d][1,3]dioxol-5-ylmethyl)amino)ethanol

• IUPAC Name: 2-(1,3-benzodioxol-5-ylmethylamino)ethanol
• InChI: InChI=1S/C10H13NO3/c12-4-3-11-6-8-1-2-9-10(5-8)14-7-13-9/h1-2,5,11-12H,3-4,6-7H2
• InChI Key: MDPPSAHGELKXFL-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNCCO
• Molecular Formula: C10H13NO3
• DSSTOX Substance ID: DTXSID001255981
• Molecular Weight: 195.21 g/mol
• CAS RN: 40172-14-3

Description

“2-((Benzo[d][1,3]dioxol-5-ylmethyl)amino)ethanol” is a chemical compound with the molecular weight of 217.65. It is also known as "2-(1,3-benzodioxol-5-ylamino)ethanol hydrochloride". The compound appears as a light-yellow to yellow powder or crystals.

Synthesis Analysis

The synthesis of compounds similar to “this compound” has been reported in the literature. For instance, the synthesis of “1-((benzo[d][1,3]dioxol-5-yl)methyl)-2-((benzo[d][1,3]dioxol-6-yl)methyl)diselane” was achieved by treating piperonal with NaHSe in the presence of piperidine hydrochloride, using ethanol as a solvent.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: "1S/C9H11NO3.ClH/c11-4-3-10-7-1-2-8-9(5-7)13-6-12-8;/h1-2,5,10-11H,3-4,6H2;1H". This indicates that the compound consists of a benzodioxol group attached to an aminoethanol group.

Physical And Chemical Properties Analysis

“this compound” is a light-yellow to yellow powder or crystals. It has a molecular weight of 217.65. The compound should be stored in a refrigerator.

Mechanism of Action

Target of Action

It has been suggested that the compound may interact with proteins such as oxidoreductase 1xdq .

Mode of Action

It is suggested that the compound may interact with its targets, leading to changes in their function .

Result of Action

Some compounds with similar structures have shown potent growth inhibition properties against certain human cancer cell lines .

Advantages and Limitations for Lab Experiments

BDMC has several advantages for use in lab experiments. It is easily synthesized and can be obtained in high yields with high purity. BDMC has been found to have low toxicity and can be used at relatively high concentrations without causing significant harm to cells. However, BDMC has some limitations for lab experiments. It is relatively unstable and can degrade over time, which can affect its efficacy. Additionally, the mechanism of action of BDMC is not fully understood, which can make it challenging to design experiments to investigate its effects.

Future Directions

For the study of BDMC include the development of BDMC as a therapeutic agent, investigation of its mechanism of action, and the development of more stable derivatives.

Scientific Research Applications

BDMC has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, anti-cancer, anti-viral, and anti-bacterial properties. BDMC has been found to inhibit the growth of various cancer cells, including breast, colon, and lung cancer cells. It has also been shown to enhance the efficacy of chemotherapy drugs, making it a potential candidate for combination therapy. BDMC has also been found to possess anti-viral properties against hepatitis C virus and herpes simplex virus.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements associated with the compound include H302, H315, H319, and H335. Precautionary statements include P261, P305, P338, and P351.